Cas no 62563-15-9 ((2S,3S)-Dibutyl 2,3-dihydroxysuccinate)

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate is a chiral diester derivative of tartaric acid, characterized by its stereospecific (2S,3S) configuration. This compound is valued for its role as a versatile intermediate in asymmetric synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and fine chemicals. Its dihydroxyl and ester functionalities enable selective transformations, such as chiral ligand synthesis or resolution agents. The butyl ester groups enhance solubility in organic solvents, facilitating its use in homogeneous catalysis. The product’s defined stereochemistry ensures high enantioselectivity in reactions, making it a preferred choice for applications requiring precise stereocontrol. Its stability under standard conditions further supports handling and storage in laboratory settings.

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate structure

62563-15-9 structure

Product Name:(2S,3S)-Dibutyl 2,3-dihydroxysuccinate

CAS No:62563-15-9

MF:C₁₂H₂₂O₆

MW:262.299484729767

CID:57882

PubChem ID:6992610

Update Time:2025-05-27

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

- (2S,3S)-Dibutyl 2,3-dihydroxysuccinate
- (-)-DIBUTYL-D-TARTRATE
- dibutyl (2S,3S)-2,3-dihydroxybutanedioate
- 62563-15-9
- SCHEMBL7412284
- (2S,3S)-Dibutyl2,3-dihydroxysuccinate
- PCYQQSKDZQTOQG-UWVGGRQHSA-N
- Dibutyl D-tartrate
- Di-n-butyl d-tartrate
- MFCD00068377
- (2S,3S)-2,3-dihydroxybutanedioic acid dibutyl ester
- A833852
- d-Weinsaures Dibutyl
- DTXSID40426326
- G84017
- MDL： MFCD00068377
- Inchi： 1S/C12H22O6/c1-3-5-7-17-11(15)9(13)10(14)12(16)18-8-6-4-2/h9-10,13-14H,3-8H2,1-2H3/t9-,10-/m0/s1
- InChI Key： PCYQQSKDZQTOQG-UWVGGRQHSA-N
- SMILES： O(C([C@H]([C@@H](C(=O)OCCCC)O)O)=O)CCCC

Computed Properties

Exact Mass: 262.14200
Monoisotopic Mass: 262.141638
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 11
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 93.1

Experimental Properties

Color/Form: Not available
Density: 1.1214 (rough estimate)
Melting Point: 21 ºC
Boiling Point: 160 ºC
Flash Point: 119.2 °C
Refractive Index: 1.4420 (estimate)
PSA: 93.06000
LogP: 0.39480
Solubility: Not available

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Security Information

Safety Instruction： S22-S24/25
Safety Term：S22;S24/25

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM282806-100g	(2S,3S)-Dibutyl 2,3-dihydroxysuccinate	62563-15-9	95%	100g	$***	2023-05-30
Ambeed	A648098-100g	(2S,3S)-Dibutyl 2,3-dihydroxysuccinate	62563-15-9	95+%	100g	$480.0	2024-08-02
abcr	AB572580-5g	(-)-Dibutyl-D-Tartrate; .	62563-15-9		5g	€113.90	2025-04-17
abcr	AB572580-25g	(-)-Dibutyl-D-Tartrate; .	62563-15-9		25g	€264.30	2025-04-17
abcr	AB572580-100g	(-)-Dibutyl-D-Tartrate; .	62563-15-9		100g	€745.30	2025-04-17
abcr	AB572580-250g	(-)-Dibutyl-D-Tartrate; .	62563-15-9		250g	€1416.10	2025-04-17
Ambeed	A648098-25g	(2S,3S)-Dibutyl 2,3-dihydroxysuccinate	62563-15-9	95%	25g	$252.0	2025-04-18